tert-Butyl 4-amino-4-cyclobutylpentanoate

• Molecular Formula: C13H25NO2
• Molecular Weight: 227.34 g/mol
• IUPAC Name: tert-butyl 4-amino-4-cyclobutylpentanoate
• InChI: InChI=1S/C13H25NO2/c1-12(2,3)16-11(15)8-9-13(4,14)10-6-5-7-10/h10H,5-9,14H2,1-4H3
• InChI Key: LIBPRAMYFSOOTC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)CCC(C)(C1CCC1)N

Description

tert-Butyl 4-amino-4-cyclobutylpentanoate: is an organic compound that features a tert-butyl group attached to a 4-amino-4-cyclobutylpentanoate structure

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of tert-Butyl 4-amino-4-cyclobutylpentanoate typically involves the reaction of tert-butyl cyclopropanecarboxylate with appropriate amines under controlled conditions. The reaction conditions often include the use of solvents like toluene and catalysts to facilitate the formation of the desired product .

Industrial Production Methods: Industrial production methods for this compound may involve scalable synthesis techniques that ensure high yield and purity. These methods often employ advanced catalytic processes and optimized reaction conditions to achieve efficient production .

Chemical Reactions Analysis

Types of Reactions: tert-Butyl 4-amino-4-cyclobutylpentanoate can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form corresponding oxidized products.

Reduction: Reduction reactions can convert the compound into different reduced forms.

Substitution: The compound can participate in substitution reactions where functional groups are replaced by other groups.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are often used.

Substitution: Substitution reactions may involve reagents like halogens and nucleophiles.

Major Products Formed: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxidized derivatives, while reduction can produce reduced forms of the compound .

Scientific Research Applications

Chemistry: In chemistry, tert-Butyl 4-amino-4-cyclobutylpentanoate is used as a building block for the synthesis of more complex molecules. It serves as an intermediate in various organic synthesis reactions .

Biology: In biological research, the compound is studied for its potential interactions with biological molecules and its effects on cellular processes .

Medicine: In medicine, this compound is explored for its potential therapeutic applications, including its role as a precursor for drug development .

Industry: In the industrial sector, the compound is utilized in the production of specialty chemicals and materials .

Mechanism of Action

The mechanism of action of tert-Butyl 4-amino-4-cyclobutylpentanoate involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context of use .

Comparison with Similar Compounds

tert-Butyl 4-(phenylamino)piperidine-1-carboxylate: Used as an intermediate in the synthesis of fentanyl and related derivatives.

tert-Butyl (4-aminocyclohexyl)carbamate: Another compound with similar structural features and applications.

Uniqueness: tert-Butyl 4-amino-4-cyclobutylpentanoate is unique due to its specific cyclobutylpentanoate structure, which imparts distinct chemical properties and reactivity compared to other similar compounds. This uniqueness makes it valuable in specialized applications in research and industry .